Cas no 160411-70-1 (5-(4-Cyanophenyl)-3-Isoxazolecarboxylic acid ethyl ester)

• Product Name: 5-(4-Cyanophenyl)-3-Isoxazolecarboxylic acid ethyl ester
• CAS No: 160411-70-1
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• MDL: MFCD11845385
• CID: 2130524
• Update Time: 2025-06-08

5-(4-Cyanophenyl)-3-Isoxazolecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-cyanophenyl)-3-Isoxazolecarboxylic acid ethyl ester
• KQKMMKWUFJZZEG-UHFFFAOYSA-N
• 5-(4-cyano-phenyl)-isoxazole-3-carboxylic acid ethyl ester
• 5-(4-Cyanophenyl)-3-Isoxazolecarboxylic acid ethyl ester

• MDL： MFCD11845385
• Inchi： 1S/C13H10N2O3/c1-2-17-13(16)11-7-12(18-15-11)10-5-3-9(8-14)4-6-10/h3-7H,2H2,1H3
• InChI Key： KQKMMKWUFJZZEG-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 242.069
• Monoisotopic Mass: 242.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1

Additional information on 5-(4-Cyanophenyl)-3-Isoxazolecarboxylic acid ethyl ester

Introduction to 5-(4-Cyanophenyl)-3-Isoxazolecarboxylic Acid Ethyl Ester (CAS No. 160411-70-1)

5-(4-Cyanophenyl)-3-Isoxazolecarboxylic Acid Ethyl Ester, with the CAS number 160411-70-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include an isoxazole ring, a cyano group, and an ethyl ester moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The isoxazole ring, a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, is a key component of many biologically active molecules. It has been extensively studied for its role in pharmaceuticals, agrochemicals, and materials science. The presence of the cyano group, a functional group with significant electron-withdrawing properties, further enhances the compound's reactivity and stability. The ethyl ester moiety, on the other hand, imparts solubility and reactivity characteristics that are crucial for its use in synthetic processes.

Recent research has highlighted the potential of 5-(4-Cyanophenyl)-3-Isoxazolecarboxylic Acid Ethyl Ester in the development of novel therapeutic agents. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The cyano group has been linked to enhanced biological activity by modulating key cellular pathways involved in inflammation and cancer progression. Additionally, the isoxazole ring has been found to improve the pharmacokinetic properties of drug candidates, such as their absorption, distribution, metabolism, and excretion (ADME) profiles.

In the context of materials science, 5-(4-Cyanophenyl)-3-Isoxazolecarboxylic Acid Ethyl Ester has been explored for its potential in the synthesis of advanced functional materials. Its unique combination of functional groups makes it a valuable building block for constructing polymers with tailored properties. For example, researchers have utilized this compound to develop polymers with enhanced mechanical strength and thermal stability, which are essential for applications in electronics, coatings, and composites.

The synthesis of 5-(4-Cyanophenyl)-3-Isoxazolecarboxylic Acid Ethyl Ester typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of 4-cyanobenzaldehyde with ethyl acetoacetate followed by cyclization to form the isoxazole ring. The resulting compound can then be further modified through various functional group transformations to access a wide range of derivatives with diverse applications.

In terms of safety and handling, it is important to note that while 5-(4-Cyanophenyl)-3-Isoxazolecarboxylic Acid Ethyl Ester is not classified as a hazardous material under current regulations, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

The future prospects for 5-(4-Cyanophenyl)-3-Isoxazolecarboxylic Acid Ethyl Ester are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in different environments, facilitating its use in drug design and materials science. Additionally, collaborative efforts between academia and industry are driving innovation in the development of novel products based on this versatile compound.

In conclusion, 5-(4-Cyanophenyl)-3-Isoxazolecarboxylic Acid Ethyl Ester (CAS No. 160411-70-1) represents a valuable chemical entity with a wide range of potential applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development in both medicinal chemistry and materials science. As new insights continue to emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.